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Compound of Interest

Compound Name: 6-Demethoxytangeretin

Cat. No.: B192534 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical reagents is a critical component of laboratory operations. This guide

provides essential information and step-by-step procedures for the proper disposal of 6-
Demethoxytangeretin, a flavonoid compound commonly used in research. The following

protocols are based on general best practices for non-hazardous solid chemical waste disposal

in a laboratory setting.

It is imperative to consult the specific Safety Data Sheet (SDS) for 6-Demethoxytangeretin
provided by the manufacturer to verify its hazard classification before proceeding with any

disposal method.

Safety and Handling Overview
Before initiating any disposal procedure, it is crucial to adhere to standard laboratory safety

protocols. This includes wearing appropriate Personal Protective Equipment (PPE) and working

in a well-ventilated area.

Personal Protective Equipment (PPE)

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat
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Disposal Decision Workflow
The primary determinant for the disposal route of any chemical is its hazard classification. The

workflow below outlines the decision-making process for the disposal of 6-
Demethoxytangeretin.

Start: Have 6-Demethoxytangeretin Waste

Consult Safety Data Sheet (SDS)

Is the compound classified as hazardous?

Follow Non-Hazardous Solid Waste Disposal Protocol

No

Follow Institutional Hazardous Waste Disposal Protocol

Yes

Disposal Complete

Click to download full resolution via product page

Caption: Disposal decision workflow for 6-Demethoxytangeretin.

Experimental Protocol: Disposal of Non-Hazardous
6-Demethoxytangeretin
This protocol is applicable only if the Safety Data Sheet (SDS) for 6-Demethoxytangeretin
explicitly states that it is not a hazardous substance according to local, state, and federal

regulations.
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Objective: To safely dispose of small quantities of solid, non-hazardous 6-
Demethoxytangeretin waste.

Materials:

Waste 6-Demethoxytangeretin (solid)

Sealable, clearly labeled waste container (e.g., a sturdy plastic bag or a screw-cap

container)

Permanent marker

Personal Protective Equipment (PPE) as specified in the table above

Procedure:

Container Preparation:

Select a container that is compatible with the chemical and can be securely sealed.

Label the container clearly as "Non-Hazardous Waste: 6-Demethoxytangeretin". Include

the date of disposal.

Waste Collection:

Carefully transfer the solid 6-Demethoxytangeretin waste into the prepared container.

Avoid generating dust. If the material is a fine powder, handle it in a fume hood or a

designated area with minimal air currents.

Container Sealing:

Securely seal the container to prevent any leakage or spillage.

Final Disposal:

Dispose of the sealed container in the regular laboratory solid waste stream, as permitted

by your institution's policies for non-hazardous chemical waste.[1][2]
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Important: Do not place chemical waste containers in common area trash cans. Disposal

should be handled by trained laboratory personnel.[1]

Documentation:

Record the disposal event in your laboratory's chemical inventory or waste disposal log, as

required by your institution.

Disposal of 6-Demethoxytangeretin as Hazardous
Waste
If the Safety Data Sheet (SDS) indicates that 6-Demethoxytangeretin is hazardous (e.g.,

toxic, flammable, reactive, or an environmental hazard), it must be disposed of as hazardous

waste.

Procedure:

Segregation:

Collect waste 6-Demethoxytangeretin in a designated and compatible hazardous waste

container.

Do not mix with other incompatible waste streams.

Labeling:

Clearly label the container with the words "Hazardous Waste," the full chemical name ("6-
Demethoxytangeretin"), and any other information required by your institution's

Environmental Health and Safety (EHS) office.

Storage:

Store the sealed container in a designated satellite accumulation area within the

laboratory.

Pickup and Disposal:
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Arrange for the collection of the hazardous waste by your institution's EHS department or

a licensed hazardous waste disposal contractor.

Disclaimer: This information is intended as a general guide. Always prioritize the information

provided in the manufacturer's Safety Data Sheet and adhere to all applicable local, state, and

federal regulations for chemical waste disposal. Consult with your institution's Environmental

Health and Safety (EHS) office for specific guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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